molecular formula C10H15NO3 B6280825 tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate CAS No. 431079-81-1

tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate

Cat. No. B6280825
CAS RN: 431079-81-1
M. Wt: 197.2
InChI Key:
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Description

Tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate is a chemical compound with the CAS Number: 431079-81-1 . It has a molecular weight of 197.23 . It is a versatile intermediate compound widely utilized in the synthesis of various drug molecules.


Synthesis Analysis

The synthesis of tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate involves a multi-step process. The process starts from commercially available 4-bromo-1H-indole . The Vilsmeier formylation of 1 at the 3-position gives compound 2 which is converted to N-Boc derivative 3 . The aldehyde group of 3 is reduced with NaBH4 in methanol to obtain alcohol 4 in 90% yield . The alcoholic hydroxy group is protected by treatment with tert-butyl (dimethyl)silyl chloride in methylene chloride in the presence of imidazole to get compound 5 .


Molecular Structure Analysis

The molecular structure of tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate is represented by the Inchi Code: 1S/C10H15NO3/c1-10(2,3)14-9(13)11-5-4-8(6-11)7-12/h6-7H,4-5H2,1-3H3 .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate include formylation, reduction, protection, and introduction of a formyl group . The key step of this scheme is the introduction of the TBS-protected enyne side chain at the 4-position .


Physical And Chemical Properties Analysis

Tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate is a white crystalline solid with a melting point of 57-62°C . It is soluble in common organic solvents such as methanol, acetone, and ethyl acetate.

Scientific Research Applications

Antibacterial and Antifungal Applications

Pyrrole derivatives, including tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate, have been studied for their potential antibacterial and antifungal properties. These compounds can be designed to target specific bacterial strains or fungal pathogens, offering a pathway for the development of new antimicrobial agents .

Anticancer Activity

Research has indicated that certain pyrrole derivatives exhibit anticancer activities. They may work by interfering with cell division or by inducing apoptosis in cancer cells. This makes them valuable candidates for cancer treatment research .

Antiparasitic Effects

Some pyrrole compounds have shown antiparasitic effects, which could be beneficial in treating diseases caused by parasitic organisms. This application is particularly relevant in the field of tropical medicine .

Antihistamine and Antidepressive Activities

The structural flexibility of pyrrole derivatives allows them to be used in the development of antihistamine and antidepressive drugs. These applications highlight the compound’s potential impact on central nervous system disorders .

Anti-inflammatory and Cholesterol Reducing Drugs

Pyrrole-based molecules are known to possess anti-inflammatory properties and can contribute to cholesterol reduction. This makes them significant in the treatment of cardiovascular diseases and chronic inflammatory conditions .

Antiviral Agents

Pyrrole derivatives have been identified as inhibitors of reverse transcriptase in HIV-1 and other cellular DNA polymerases protein kinases, suggesting their use as antiviral agents against HIV and possibly other viruses .

Synthesis of GABA Analogues

The compound can be used in the synthesis of β-aryl-GABA analogues through Heck arylation with arenediazonium salts. GABA analogues have various applications in neuroscience research and drug development .

Development of Indole Derivatives

Indole derivatives, which exhibit a range of biological activities, can be synthesized using pyrrole compounds as starting materials. These derivatives are important in the treatment of various disorders and diseases .

Future Directions

Tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate is a potential precursor to biologically active natural products . It can be used in the synthesis of various drug molecules, indicating its potential for future research and development in the pharmaceutical industry.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate involves the reaction of tert-butyl 4-(2-oxoethyl)-2,3-dihydro-1H-pyrrole-1-carboxylate with ethyl formate in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 4-(2-oxoethyl)-2,3-dihydro-1H-pyrrole-1-carboxylate", "ethyl formate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add tert-butyl 4-(2-oxoethyl)-2,3-dihydro-1H-pyrrole-1-carboxylate and ethyl formate to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate as a yellow oil" ] }

CAS RN

431079-81-1

Product Name

tert-butyl 4-formyl-2,3-dihydro-1H-pyrrole-1-carboxylate

Molecular Formula

C10H15NO3

Molecular Weight

197.2

Purity

95

Origin of Product

United States

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